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For researchers, scientists, and drug development professionals, the burgeoning field of

organoid technology offers unprecedented opportunities to model human biology and disease

in vitro. The choice of a commercial kit for organoid culture is a critical first step, influencing the

efficiency, reproducibility, and biological relevance of these complex 3D models. This guide

provides an objective comparison of prominent commercial kits for intestinal, liver, cerebral,

and tumor organoid culture, supported by available experimental data and detailed protocols.

This comprehensive guide delves into the offerings of major life science companies, including

STEMCELL Technologies, Thermo Fisher Scientific, Corning, and Merck. By presenting a

consolidated overview of their products, performance data, and underlying methodologies, this

resource aims to empower researchers to make informed decisions for their specific research

needs.

Intestinal Organoid Culture Kits: A Comparative
Overview
Intestinal organoids, often referred to as "mini-guts," have revolutionized the study of intestinal

development, physiology, and disease. Commercial kits for intestinal organoid culture primarily

focus on providing a robust and reproducible system for the expansion and differentiation of

intestinal stem cells.
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A comparative analysis of commercial and homemade media for intestinal patient-derived

organoids (PDOs) revealed differences in the activation of key signaling pathways and the

expression of stemness and differentiation markers. The study highlighted that homemade

WNT3A-conditioned medium (WNT3A-CM) resulted in a stronger activation of the Wnt-target

genes CCND1 and c-MYC compared to a commercial medium (A+B)[1]. Furthermore, the

addition of R-spondin 1 (RSPO1) to either homemade or commercial media led to a

downregulation of the mTOR pathway effector, phospho-S6 ribosomal protein (p-S6R),

indicating a crucial role for the RSPO1-pS6R axis in intestinal organoid culture[1].

Feature
STEMCELL
Technologies
IntestiCult™ OGM

Merck 3dGRO™
Human Colon
Organoid
Expansion Medium

Notes

Application

Establishment and

long-term

maintenance of

human intestinal

organoids from

intestinal crypts.

Expansion and long-

term 3D culture of

human intestinal colon

organoids.

Both kits are designed

for long-term culture.

Source Material
Human intestinal or

colonic crypts.

Human iPSC-derived

colon organoids.

IntestiCult™ is for

primary tissue, while

3dGRO™ is for iPSC-

derived organoids.

Key Components
Basal Medium and

Organoid Supplement.

Complete serum-free

organoid media.

The exact

formulations are

proprietary.

Reported

Performance

Supports efficient

growth and budding of

organoids.[2]

Propagates organoids

expressing colon-

specific markers

(CDX2, CA-II, CA-IV,

Mucin-2, Mucin-5B).

[3][4]

Performance data is

primarily from the

manufacturers.

Protocol Length
Passaging every 7-10

days.[5]

Passaging every 10-

12 days.[3][4]

Similar passaging

schedules.
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Experimental Protocols
Protocol for Passaging Human Intestinal Organoids with STEMCELL Technologies IntestiCult™

OGM:[5]

Warm a 24-well tissue culture-treated plate at 37°C for at least 2 hours.

Prepare complete IntestiCult™ Organoid Growth Medium (Human) and warm to room

temperature.

Thaw Matrigel® on ice.

Remove the medium from the wells containing organoid domes.

Add 1 mL of room temperature Gentle Cell Dissociation Reagent (GCDR) on top of each

dome and incubate for 1 minute.

Mechanically disrupt the domes and transfer the contents to a conical tube.

Incubate on a rocking platform for 10 minutes.

Centrifuge at 290 x g for 5 minutes.

Resuspend the organoid pellet in ice-cold DMEM + 1% BSA and mechanically dissociate by

pipetting.

Centrifuge at 200 x g for 3 minutes.

Resuspend the fragments in Matrigel® and plate 50 µL domes into the pre-warmed 24-well

plate.

Incubate at 37°C for 10 minutes to solidify the domes.

Add 750 µL of complete IntestiCult™ Organoid Growth Medium to each well.

Change the medium every 2-3 days.
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The Wnt/R-spondin signaling pathway is fundamental for maintaining the intestinal stem cell

niche and driving organoid growth. Commercial kits provide key components that modulate this

and other essential pathways.
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Figure 1: Key signaling pathways in intestinal organoid culture.

Liver Organoid Culture Kits: A Comparative
Overview
Liver organoids hold immense promise for studying liver development, disease modeling, and

drug toxicity screening. Commercial kits aim to provide a complete system for the initiation,

expansion, and differentiation of hepatic progenitor cells.
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Performance Data
Data from STEMCELL Technologies for their HepatiCult™ Organoid Kit (Human) demonstrates

the generation of mature hepatic organoids with functional characteristics. Upon differentiation,

these organoids show increased expression of key hepatic genes such as ALB, SERPINA1,

CYP2C9, CYP3A4, and demonstrate CYP3A4 activity[5].
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Feature

STEMCELL
Technologies
HepatiCult™
Organoid Kit
(Human)

Thermo Fisher
Scientific
STEMdiff™
Hepatocyte Kit

Notes

Application

Initiation, expansion,

and differentiation of

human liver organoids

from tissue.

Generation of

hepatocyte-like cells

(HLCs) from hPSCs,

which can then be

used to form hepatic

organoids.

HepatiCult™ is a

complete organoid

workflow from tissue,

while STEMdiff™

focuses on generating

the initial cell type

from hPSCs.

Source Material

Fresh or

cryopreserved human

liver tissue.

Human pluripotent

stem cells (hPSCs).

Different starting

materials cater to

different research

needs.

Key Components
Initiation, Growth, and

Differentiation Media.

A series of media for

stepwise

differentiation of

hPSCs to HLCs.

Both provide

specialized media for

different stages.

Reported

Performance

Generates mature

hepatic organoids with

CYP3A4 activity.[5]

Efficiently generates

HLCs expressing key

liver-specific markers

like albumin and

alpha-1-antitrypsin.[6]

Data is manufacturer-

provided.

Protocol Length

Multi-week process for

establishment and

differentiation.

A multi-stage

differentiation

protocol.

Both involve extended

culture periods.

Experimental Protocols
Protocol for the Establishment of Human Liver Organoids with HepatiCult™ Organoid Kit

(Human) (abbreviated):
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Isolate hepatic ducts from human liver tissue.

Embed the isolated ducts in Matrigel® domes in a 24-well plate.

Culture in HepatiCult™ Organoid Initiation Medium.

After initial growth, switch to HepatiCult™ Organoid Growth Medium for expansion.

Passage organoids by mechanical disruption and re-embedding in Matrigel®.

For functional studies, differentiate the expanded organoids using HepatiCult™ Organoid

Differentiation Medium.

Signaling Pathways in Liver Organoid Culture
The development and maturation of liver organoids are governed by a complex interplay of

signaling pathways, including FGF, HGF, Wnt, BMP, and Notch. Commercial kits provide a

cocktail of growth factors and inhibitors to guide this process.
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Figure 2: Key signaling pathways in liver organoid culture.
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Cerebral Organoid Culture Kits: A Comparative
Overview
Cerebral organoids, or "mini-brains," are powerful tools for studying human brain development

and neurological diseases. Commercial kits provide a standardized method for generating

these complex 3D structures from pluripotent stem cells.

Performance Data
STEMCELL Technologies reports that their STEMdiff™ Cerebral Organoid Kit generates

organoids with cortical-like regions, including a ventricular zone (PAX6+/SOX2+), intermediate

zone (TBR2+), and cortical plate (CTIP2+/MAP2+/TBR1+)[7][8][9]. They also provide data

showing that their kit improves the quality and yield of organoids compared to using unqualified

homemade reagents[10].
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Feature

STEMCELL
Technologies
STEMdiff™
Cerebral Organoid
Kit

Creative Biolabs
NeuroDiff™
Cerebral Organoid
Kit

Notes

Application

Generation of

unguided cerebral

organoids from

hPSCs.

Induction of human

organoids from

hPSCs.

Both kits are for

generating cerebral

organoids from

pluripotent stem cells.

Source Material
Human pluripotent

stem cells (hPSCs).

hPSCs, Neural Stem

Cells, Neural

Progenitor Cells.

Similar source

materials.

Key Components

A set of basal media

and supplements for a

four-stage protocol.

Cerebral Organoid

Basal Medium and

Supplements A-E.

Both provide multi-

component systems

for staged

differentiation.

Reported

Performance

Generates organoids

with cortical-like

architecture and

appropriate marker

expression.[7][8][9]

Induces the

generation of

organoids with

cortical-like areas.[8]

Data is primarily from

the manufacturers.

Protocol Length

A multi-stage protocol

spanning over 40

days.[7]

A multi-stage protocol.
Both require long-term

culture.

Experimental Protocols
Protocol for Generating Cerebral Organoids with STEMCELL Technologies STEMdiff™

Cerebral Organoid Kit (abbreviated):[7][11]

Embryoid Body (EB) Formation: Dissociate hPSCs into single cells and seed in a 96-well

round-bottom ultra-low attachment plate in EB Formation Medium to form EBs over 5 days.
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Neural Induction: Transfer EBs to a 24-well ultra-low attachment plate with Induction Medium

for 2 days.

Expansion: Embed the induced EBs in Matrigel® droplets and culture in Expansion Medium

for 3 days.

Maturation: Transfer the organoids to an orbital shaker in Maturation Medium for long-term

culture (20+ days), with medium changes every 2-3 days.

Signaling Pathways in Cerebral Organoid Culture
The formation of cerebral organoids involves the recapitulation of embryonic brain

development, which is regulated by precise temporal control of signaling pathways such as

BMP, Wnt, and FGF.
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Figure 3: Key signaling pathways in cerebral organoid culture.
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Tumor Organoid (Tumoroid) Culture Kits: A
Comparative Overview
Patient-derived tumor organoids, or tumoroids, are emerging as powerful preclinical models for

cancer research and personalized medicine. Commercial kits are designed to simplify and

standardize the culture of these complex models from various cancer types.

Performance Data
Thermo Fisher Scientific's OncoPro™ Tumoroid Culture Medium Kit is promoted as a modular

system that supports the expansion of tumoroids from multiple cancer indications while

preserving donor-specific characteristics, including mutational profiles and gene expression

patterns[12]. The kit is also designed to be compatible with scalable, automation-friendly

suspension culture methods[1][13].

Feature
Thermo Fisher Scientific
OncoPro™ Tumoroid
Culture Medium Kit

Notes

Application

Expansion of patient-derived

tumoroids from multiple cancer

indications.

A versatile kit for various

cancer types.

Source Material
Patient-derived tumor tissue or

existing tumoroid lines.

Suitable for primary tissue and

established lines.

Key Components

A modular media system with

four components that can be

supplemented with indication-

specific growth factors.

The modularity allows for

customization.

Reported Performance

Maintains patient-specific

characteristics and is

compatible with suspension

culture for scalability.[12]

Focuses on preserving

biological relevance and

workflow efficiency.

Protocol Length
Varies depending on the tumor

type and growth rate.
Flexible protocol.
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Experimental Protocols
Protocol for Culturing Tumoroids with Thermo Fisher Scientific OncoPro™ Tumoroid Culture

Medium Kit (Suspension Culture):[10][14][15]

Dissociate tumor tissue into single cells or small cell clusters.

Resuspend the cells in complete OncoPro™ Tumoroid Culture Medium.

Plate the cell suspension in a non-treated culture vessel.

Incubate at 37°C, with medium changes every 2-3 days.

Passage the tumoroids by dissociation when they reach the desired size.

Logical Workflow for Tumoroid Culture
The workflow for establishing and utilizing tumoroid models involves several key steps, from

sourcing the initial tissue to downstream analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 18 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra14923a
https://pubmed.ncbi.nlm.nih.gov/30996238/
https://www.stemcell.com/products/stemdiff-hepatic-organoid-media.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source
(Patient Tissue/PDX)

Tissue Dissociation

Culture Initiation
(Embedded or Suspension)

Expansion & Banking

Characterization
(Genomics, Imaging)

Downstream Applications
(Drug Screening, etc.)

Click to download full resolution via product page

Figure 4: General workflow for tumoroid culture and analysis.
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The Crucial Role of Extracellular Matrix: Corning®
Matrigel®
A common component in many organoid culture protocols is an extracellular matrix (ECM) to

provide a scaffold for 3D growth. Corning® Matrigel® Matrix for Organoid Culture is a widely

used ECM that is optimized for this purpose. It is a solubilized basement membrane

preparation extracted from mouse sarcoma and is rich in ECM proteins like laminin, collagen

IV, and various growth factors[14][15][16][17][18]. Each lot is tested for its ability to form stable

3D domes, which is critical for consistent organoid culture[14]. The use of a qualified and

consistent ECM is essential for reproducible organoid formation and growth.

Conclusion
The selection of a commercial organoid culture kit is a multifaceted decision that depends on

the specific research question, the starting material, and the desired throughput. While direct,

independent comparative studies with extensive quantitative data are still limited in the

published literature, this guide provides a comprehensive overview based on currently

available information from manufacturers and independent researchers.

STEMCELL Technologies offers a broad portfolio of kits for various organoid types with a

strong emphasis on reproducibility and detailed protocols. Thermo Fisher Scientific is making

significant strides in the tumoroid field with its flexible and scalable OncoPro™ system. Merck's

3dGRO™ line provides well-characterized iPSC-derived organoids and associated media, and

Corning's Matrigel® for Organoid Culture remains a cornerstone for providing the necessary 3D

scaffold.

As the field of organoid research continues to rapidly evolve, it is anticipated that more

independent comparative data will become available, further aiding researchers in their

selection of the most appropriate tools to unlock the full potential of these powerful in vitro

models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 16 / 18 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30996238/
https://www.stemcell.com/products/stemdiff-hepatic-organoid-media.html
https://www.researchgate.net/figure/Composition-of-culture-medium-for-organoid-culture-Left-The-relative-proportions-of_fig4_375428134
https://www.researchgate.net/figure/Summary-of-culture-medium-compositions-for-liver-organoids_tbl2_363420659
https://www.researchgate.net/publication/381308496_Divergent_responses_of_human_intestinal_organoid_monolayers_using_commercial_in_vitro_cytotoxicity_assays
https://pubmed.ncbi.nlm.nih.gov/30996238/
https://www.benchchem.com/product/b1671322?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. regenhealthsolutions.info [regenhealthsolutions.info]

2. STEMCELL Technologies HepatiCult Organoid Kit (Human), Size: 1 Kit, Quantity: | Fisher
Scientific [fishersci.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. d-nb.info [d-nb.info]

6. Human liver organoids: From generation to applications - PMC [pmc.ncbi.nlm.nih.gov]

7. stemcell.com [stemcell.com]

8. NeuroDiff™ Cerebral Organoid Kit (Human) - Creative Biolabs [neuros.creative-
biolabs.com]

9. cdn.stemcell.com [cdn.stemcell.com]

10. Optimizing Wnt-3a and R-spondin1 concentrations for stem cell renewal and
differentiation in intestinal organoids using a gradient-forming microdevice - RSC Advances
(RSC Publishing) [pubs.rsc.org]

11. resources.rndsystems.com [resources.rndsystems.com]

12. researchgate.net [researchgate.net]

13. stemcell.com [stemcell.com]

14. Organoid culture media formulated with growth factors of defined cellular activity -
PubMed [pubmed.ncbi.nlm.nih.gov]

15. stemcell.com [stemcell.com]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Researcher's Guide to Commercial Organoid Culture
Kits: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671322#comparing-different-commercial-kits-for-
organoid-culture]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 17 / 18 Tech Support

https://www.regenhealthsolutions.info/wp-content/uploads/2019/11/Wnt-Signaling-in-3D-Recent-Advances-in-the.pdf
https://www.fishersci.com/shop/products/hepaticult-organoid-kit-human/502390431
https://www.fishersci.com/shop/products/hepaticult-organoid-kit-human/502390431
https://www.researchgate.net/figure/Optimal-concentrations-of-recombinant-R-spondin-1-and-Gremlin-1-for-organoid-growth-A_fig1_332476332
https://www.researchgate.net/figure/Composition-of-growth-medium-for-human-and-mouse-organoid-cultures_tbl1_351961562
https://d-nb.info/1180958403/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC11095893/
https://www.stemcell.com/media/files/10000003530-PIS_04.pdf
https://neuros.creative-biolabs.com/neurodiff-cerebral-organoid-kit-human-83.htm
https://neuros.creative-biolabs.com/neurodiff-cerebral-organoid-kit-human-83.htm
https://cdn.stemcell.com/media/files/pis/10000003530-PIS_02.pdf
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra14923a
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra14923a
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra14923a
https://resources.rndsystems.com/pdfs/appnotes/rndsytems-an_optimizing-organoid_STRY0110888-final.pdf
https://www.researchgate.net/figure/Hepatic-organoids-are-differentiated-over-15-days-with-defined-culture-media-a_fig1_351975204
https://www.stemcell.com/products/stemdiff-intestinal-organoid-kit.html
https://pubmed.ncbi.nlm.nih.gov/30996238/
https://pubmed.ncbi.nlm.nih.gov/30996238/
https://www.stemcell.com/products/stemdiff-hepatic-organoid-media.html
https://www.researchgate.net/figure/Composition-of-culture-medium-for-organoid-culture-Left-The-relative-proportions-of_fig4_375428134
https://www.researchgate.net/figure/Summary-of-culture-medium-compositions-for-liver-organoids_tbl2_363420659
https://www.researchgate.net/publication/381308496_Divergent_responses_of_human_intestinal_organoid_monolayers_using_commercial_in_vitro_cytotoxicity_assays
https://www.benchchem.com/product/b1671322#comparing-different-commercial-kits-for-organoid-culture
https://www.benchchem.com/product/b1671322#comparing-different-commercial-kits-for-organoid-culture
https://www.benchchem.com/product/b1671322#comparing-different-commercial-kits-for-organoid-culture
https://www.benchchem.com/product/b1671322#comparing-different-commercial-kits-for-organoid-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 18 / 18 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

